Cas no 10036-20-1 (Ethyl 3-(3-cyanophenyl)propanoate)
10036-20-1 structure
Product Name:Ethyl 3-(3-cyanophenyl)propanoate
CAS No:10036-20-1
MF:C12H13NO2
MW:203.237123250961
CID:118316
PubChem ID:11849912
Update Time:2025-04-18
Ethyl 3-(3-cyanophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3-cyanophenyl)propanoate
- Benzenepropanoic acid,3-cyano-, ethyl ester
- 3-(3-cyanophenyl)propanoic acid ethyl ester
- m-Cyano-hydrozimtsaeure-ethylester
- 10036-20-1
- MB05777
- DTXSID70474395
- AKOS015151964
- SCHEMBL6881434
-
- Inchi： 1S/C12H13NO2/c1-2-15-12(14)7-6-10-4-3-5-11(8-10)9-13/h3-5,8H,2,6-7H2,1H3
- InChI Key： PWFWAGCVZPXYFZ-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 2.05398
Ethyl 3-(3-cyanophenyl)propanoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 3-(3-cyanophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129549-1g |
ethyl 3-(3-cyanophenyl)propanoate |
10036-20-1 | 95% | 1g |
$282 | 2023-01-13 |
Ethyl 3-(3-cyanophenyl)propanoate Related Literature
-
1. 1,1-Diphenylalkenes. Part II. Alkylation of 1,1-diphenylpropene carbanions. The principle of least motionR. Boyce,W. S. Murphy,K. P. Klein J. Chem. Soc. Perkin Trans. 1 1972 1292
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